Cas no 2137419-37-3 (2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide)

• Product Name: 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide
• CAS No: 2137419-37-3
• MF: C₁₂H₂₁ClN₂O₂
• MW: 260.760342359543
• CID: 6429034
• PubChem ID: 165865765
• Update Time: 2025-07-15

2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide
• EN300-1084986
• 2-chloro-N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]propanamide
• 2137419-37-3

• Inchi： 1S/C12H21ClN2O2/c1-9(13)11(16)15-10-2-4-12(5-3-10)8-14-6-7-17-12/h9-10,14H,2-8H2,1H3,(H,15,16)
• InChI Key： NAOKIVRYMMRUFA-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1CCC2(CNCCO2)CC1)=O

Computed Properties

• Exact Mass: 260.1291556g/mol
• Monoisotopic Mass: 260.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro5.5undecan-9-ylpropanamide

Comprehensive Overview of 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-ylpropanamide (CAS No. 2137419-37-3)

The compound 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-ylpropanamide, identified by its CAS No. 2137419-37-3, is a specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The spirocyclic framework and chloro-propanamide moiety make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its stereochemistry, as the (6r,9r) configuration plays a critical role in its biological activity.

In recent years, the demand for spirocyclic compounds has surged, driven by their utility in designing central nervous system (CNS) therapeutics and enzyme inhibitors. The 1-oxa-4-azaspiro[5.5]undecane core of this compound is a key structural feature that enhances its binding affinity to biological targets. This aligns with current trends in fragment-based drug design (FBDD), where small, rigid scaffolds like spirocycles are prioritized for their ability to improve drug-like properties. The inclusion of a chloro substituent further expands its reactivity profile, enabling diverse derivatization strategies.

From a synthetic chemistry perspective, CAS No. 2137419-37-3 exemplifies the growing interest in stereoselective synthesis. The (6r,9r) configuration underscores the importance of chiral centers in modulating pharmacokinetics. This is particularly relevant given the rising focus on precision medicine, where enantiopure compounds are essential for minimizing off-target effects. The compound’s propanamide linker also offers flexibility for conjugation with other pharmacophores, making it a valuable building block in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.

Another area of interest is the compound’s potential role in addressing neurodegenerative diseases. The spirocyclic motif is frequently explored in blood-brain barrier (BBB)-penetrant molecules, a hot topic in Alzheimer’s and Parkinson’s disease research. Its structural rigidity may contribute to improved metabolic stability, a common challenge in CNS drug development. Additionally, the chloro-propanamide group could facilitate interactions with cysteine residues in target proteins, a strategy employed in covalent drug discovery.

Beyond therapeutics, 2-chloro-N-(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-ylpropanamide is also studied for its physicochemical properties. Its logP and aqueous solubility are critical parameters for formulation scientists, especially in the context of oral bioavailability. The compound’s molecular weight and hydrogen bond acceptors/donors align with Lipinski’s Rule of Five, making it a promising candidate for further optimization. These attributes are frequently searched by medicinal chemists and pharmacologists evaluating new chemical entities.

In summary, CAS No. 2137419-37-3 represents a compelling case study in modern drug design. Its spirocyclic architecture, stereochemical precision, and functional group diversity position it as a multifaceted tool for addressing unmet medical needs. As the pharmaceutical industry continues to prioritize small-molecule innovation, compounds like this will remain at the forefront of R&D efforts.